![molecular formula C11H8N2O2 B159150 [2,2'-Bipyridine]-5-carboxylic acid CAS No. 1970-80-5](/img/structure/B159150.png)
[2,2'-Bipyridine]-5-carboxylic acid
Cat. No. B159150
Key on ui cas rn:
1970-80-5
M. Wt: 200.19 g/mol
InChI Key: LWMHPOLRJIRLPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05880140
Procedure details
To a solution of 2-(pyrid-2-yl)-5-pyridine carboxylic acid (0.320 g, 1.60 mmol) in THF (5 mL) at 0° C. is added 1.0M lithium aluminum hydride in diethyl ether (1.60 mL, 1.60 mmol) over 10 minutes. The reaction is allowed to stir at ambient temperature for 3 hours, cooled to 0° C., and water (0.10 mL), 4N aq. NaOH (0.10 mL), and water (0.30 mL) are added sequentially. The reaction is filtered through a pad of Celite and the filtrate is evaporated in vacuo. The residue is purified by chromatography to afford the title compound.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:12]=[CH:11][C:10]([C:13](O)=[O:14])=[CH:9][N:8]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-].C(OCC)C.[OH-].[Na+]>C1COCC1.O>[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:12]=[CH:11][C:10]([CH2:13][OH:14])=[CH:9][N:8]=1 |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
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Name
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|
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Quantity
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0.32 g
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)C1=NC=C(C=C1)C(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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1.6 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at ambient temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0° C.
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction is filtered through a pad of Celite
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by chromatography
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
